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Compound of Interest

Compound Name: DIBAC4(3)
CAS No.: 110425-49-5
Cat. No.: B218353
Get Quote
. J

For researchers, scientists, and drug development professionals utilizing DiBAC4(3), a voltage-
sensitive fluorescent dye, ensuring its proper disposal is a critical component of laboratory
safety and environmental responsibility. This guide provides essential information, operational
procedures, and safety protocols for the appropriate handling and disposal of DiBAC4(3) [Bis-
(1,3-dibutylbarbituric acid)trimethine oxonol].

Chemical and Safety Data Overview

A thorough understanding of DiBACA4(3)'s properties is fundamental to its safe handling and
disposal. The following table summarizes key quantitative data for this compound.
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Property Value Reference
CAS Number 70363-83-6 [11[2]
Molecular Formula C27H40N4Os [3]
Molecular Weight 516.6 g/mol [3]

Reddish orange to red
Appearance _ [4][5]
powder/solid

Soluble in DMSO (~15 mg/ml),
- DMF (=10 mg/ml), and Ethanol
Solubility ) [31[5]
(~5 mg/ml). Sparingly soluble

in aqueous buffers.

Excitation Maximum (Aex) ~490-493 nm [31[6]
Emission Maximum (Aem) ~516-517 nm [31[6]
Storage Temperature -20°C, protect from light [71[8]

Hazard Identification and Personal Protective
Equipment (PPE)

According to available Safety Data Sheets (SDS), DiBAC4(3) is not classified as a hazardous
substance under the Globally Harmonized System (GHS).[2] However, it is recommended to
handle all chemicals with caution.[1][7] The potential hazards have not been thoroughly
investigated.[1][7] Therefore, adherence to standard laboratory safety practices is essential.

Personal Protective Equipment (PPE) required:
o Gloves: Wear appropriate chemical-resistant gloves.
» Protective Clothing: A standard laboratory coat is recommended.

o Eyewear: Safety glasses or goggles should be worn to protect from dust or splashes.[1]

Step-by-Step Disposal Protocol
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The proper disposal of DiBAC4(3) and its containers must be conducted in accordance with
official regulations. The following protocol provides a general guideline.

. Disposal of Small Quantities:

For very small residual amounts, disposal with household waste may be permissible, as
suggested by some suppliers.[2] However, it is crucial to first consult and comply with your
institution's specific waste disposal policies and local regulations.

. Disposal of Unused Product and Contaminated Materials:

Unused DIiBACA4(3) and any materials grossly contaminated with it (e.g., pipette tips,
microfuge tubes) should be collected in a designated, sealed waste container.

This container should be clearly labeled as "Chemical Waste" and include the name
"DiBAC4(3)".

The collected waste should then be disposed of through your institution's chemical waste
management program.

. Disposal of Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent (e.g., ethanol or a
solvent in which DiBAC4(3) is soluble).

The rinsate should be collected and treated as chemical waste.

After thorough rinsing, the uncleaned packaging should be disposed of according to official
regulations.[2] Consult your institution's guidelines for the disposal of chemically-
contaminated containers.

. Preventing Environmental Release:

Under no circumstances should DiBACA4(3) or its solutions be disposed of down the drain.[1]
Preventing the entry of the product into sewer systems or surface and ground water is a
critical environmental precaution.[2]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b218353/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-dibac4-3-a-comprehensive-guide
https://cdn.caymanchem.com/cdn/msds/33924m.pdf
https://www.benchchem.com/product/b218353/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-dibac4-3-a-comprehensive-guide
https://www.benchchem.com/product/b218353/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-dibac4-3-a-comprehensive-guide
https://www.benchchem.com/product/b218353/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-dibac4-3-a-comprehensive-guide
https://cdn.caymanchem.com/cdn/msds/33924m.pdf
https://www.benchchem.com/product/b218353/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-dibac4-3-a-comprehensive-guide
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-dibac4-3-bis-1-3-dibutylbarbituric-acid-trimethine-oxonol-catalog-21411.pdf
https://cdn.caymanchem.com/cdn/msds/33924m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b218353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
DIBAC4(3).

Start: DIBACA4(3) Disposal

Assess Quantity and Contamination Level

Container

Material Empty Container?

Yes

Small Residual Quantity? Triple Rinse with Appropriate Solvent

Yes No
Check Institutional and Local Regulations Collect in Labeled Chemical Waste Container Collect Rinsate as Chemical Waste
Dispose with Household Waste (if permitted) Dispose via Institutional Chemical Waste Program Dispose of Container per Regulations

Click to download full resolution via product page
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Caption: DiBACA4(3) Disposal Decision Workflow.

By adhering to these guidelines and consulting with your institution's environmental health and
safety office, you can ensure the safe and responsible disposal of DiBACA4(3), fostering a
secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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